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Compound of Interest

Compound Name: 3-Chloro-2,4-difluorobenzaldehyde

Cat. No.: B148771 Get Quote

Introduction: While information on 3-Chloro-2,4-difluorobenzaldehyde is not readily available,

this technical guide focuses on the closely related and industrially significant compound, 3-

Chloro-4-fluorobenzaldehyde (CAS Number: 34328-61-5). This aromatic aldehyde is a critical

building block in modern organic synthesis, valued for its unique reactivity imparted by the

chloro and fluoro substituents on the benzene ring.[1][2] It serves as a pivotal intermediate in

the development of a wide range of complex molecules, particularly in the pharmaceutical and

agrochemical industries.[1][2][3] The presence of both the aldehyde functional group and

halogen atoms allows for diverse synthetic transformations, making it an indispensable tool for

researchers and drug development professionals.[1]

Chemical and Physical Properties
3-Chloro-4-fluorobenzaldehyde is a derivative of benzaldehyde with a chlorine atom at the 3-

position and a fluorine atom at the 4-position.[1] These electron-withdrawing substituents

influence the compound's reactivity, particularly in electrophilic and nucleophilic substitution

reactions.[1][2] Its key physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 34328-61-5 [4][5]

Molecular Formula C₇H₄ClFO [1][4]

Molecular Weight 158.56 g/mol [1][4]

Appearance
Colorless to light yellow

crystalline powder or solid
[1][2]

Melting Point 24°C to 30°C [1]

Boiling Point
106-119°C / 22 Torr (29.3

mbar)
[6][7][8]

Purity
Commonly available at ≥96%

to ≥99.0%
[1][9]

Experimental Protocols: Synthesis
A common and effective method for the industrial production of 3-Chloro-4-fluorobenzaldehyde

is through a halogen exchange reaction, starting from 3,4-Dichlorobenzaldehyde.[6][7]

Synthesis via Halogen Exchange Fluorination
This protocol details the nucleophilic substitution of a chlorine atom with fluorine using an alkali

metal fluoride.

Objective: To synthesize 3-Chloro-4-fluorobenzaldehyde from 3,4-Dichlorobenzaldehyde.

Materials:

3,4-Dichlorobenzaldehyde

Spray-dried Potassium Fluoride (KF)

Tetraphenylphosphonium Bromide (or other quaternary phosphonium salt catalyst)

High-temperature reactor with nitrogen inlet and distillation apparatus
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Procedure:

Reaction Setup: In a high-temperature reactor suitable for anhydrous conditions, combine

3,4-Dichlorobenzaldehyde (e.g., 8.8 g, 50 mmol), spray-dried potassium fluoride (e.g., 4.36

g, 75 mmol), and a catalytic amount of tetraphenylphosphonium bromide.[6][7]

Reaction Conditions: The reaction vessel is purged with nitrogen gas to create an inert

atmosphere. The mixture is then heated to 230°C and maintained at this temperature for one

hour with continuous stirring.[6][7]

Work-up and Purification: After one hour, the reactor is cooled to room temperature. The

product, 3-Chloro-4-fluorobenzaldehyde, is isolated from the reaction mixture via distillation

under reduced pressure.[6][7]

Characterization: The final product is a liquid with a reported boiling point of 106-119°C at 22

Torr, achieving a yield of approximately 66%.[7][8]
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Step 1: Reaction Setup

Step 2: Reaction

Step 3: Isolation

Final Product
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Synthesis of 3-Chloro-4-fluorobenzaldehyde.
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Applications in Drug Development and Medicinal
Chemistry
3-Chloro-4-fluorobenzaldehyde is a highly valued precursor in the pharmaceutical industry,

primarily for the synthesis of kinase inhibitors used in oncology.[6] The specific placement of

halogen atoms can enhance metabolic stability and binding affinity of the final drug molecule.

[10]

Key Therapeutic Areas:

Oncology: It is a key starting material for epidermal growth factor receptor (EGFR) and p38

mitogen-activated protein (MAP) kinase inhibitors.[6] These drugs target signaling pathways

that are often dysregulated in cancer cells.

Anti-inflammatory and Analgesic Drugs: The compound serves as an intermediate in the

synthesis of various anti-inflammatory and pain-relief medications.[3]

Antimicrobial Agents: The aldehyde group allows for the creation of Schiff bases and other

derivatives which can be investigated for antimicrobial properties.[11]

The aldehyde group is highly reactive and can readily undergo reactions such as Wittig

reactions, reductive aminations, or condensations to build more complex molecular scaffolds

necessary for therapeutic activity.

Key Synthetic Transformations Intermediate Scaffolds

3-Chloro-4-fluorobenzaldehyde
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Reductive Amination
(+ Amine)
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(+ Ylide)

Aldol/Knoevenagel
Condensation

Substituted Benzylamine
Derivative
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Active Pharmaceutical
Ingredient (e.g., Kinase Inhibitor)

Further Cyclization/
Functionalization

Further Cyclization/
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Further Cyclization/
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Role in Pharmaceutical Synthesis Pathways.

Other Industrial Applications
Beyond pharmaceuticals, 3-Chloro-4-fluorobenzaldehyde is utilized in other sectors:

Agrochemicals: It is a precursor for manufacturing effective pesticides and herbicides, where

the halogen atoms can enhance the biological activity and stability of the final products.[1][2]

[3]

Material Science: The compound is sometimes used in the development of advanced

materials like specialized polymers and resins, contributing to improved thermal stability and

chemical resistance.[3]

Safety and Handling
3-Chloro-4-fluorobenzaldehyde is an irritant. Standard laboratory safety protocols should be

strictly followed during its handling.

Hazard Statements:

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

Precautionary Measures:

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.[9]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[9]

P271: Use only outdoors or in a well-ventilated area.[9]

Conclusion
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3-Chloro-4-fluorobenzaldehyde is a versatile and highly valuable chemical intermediate. Its

dual reactivity, stemming from the aldehyde group and the halogenated aromatic ring, provides

a robust platform for the synthesis of a wide array of complex organic molecules. Its

established role in the production of life-saving pharmaceuticals, particularly kinase inhibitors,

underscores its significance in modern medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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